Propafenone Propafenone Paraffin Wax is a low cost petroleum product that contains hydrocarbons with 20-40 carbon atoms. It is mainly used in lubricants, candles and electrical insulations.
Paraffin Wax is a solidified microcrystal that is produced by continuous boiling of residual oils that include iso-alkanes. It is characterized in terms of soft and hard paraffins with a melting point in the range of 45-60°C.
Paraffin wax is a low cost petroleum product that contains hydrocarbons with 20-40 carbon atoms. It is mainly used as lubricant, candles and electrical insulation.
Propafenone is an oral antiarrhythmic agent that has been in wide use for several decades. Long term propafenone therapy is associated with a low rate of serum aminotransferase elevations and therapy rarely can cause a self limited, acute cholestatic liver injury.
Propafenone, also known as rythmol or propafenon hexal, belongs to the class of organic compounds known as linear 1, 3-diarylpropanoids. These are organic compounds with a structure based on a C6-C3-C6 skeleton, where the two benzene rings are not linked together. Propafenone is a drug which is used to prolong the time to recurrence of paroxysmal atrial fibrillation/flutter (paf) associated with disabling symptoms in patients without structural heart disease. also used for the treatment of life-threatening documented ventricular arrhythmias, such as sustained ventricular tachycardia. Propafenone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Propafenone has been detected in multiple biofluids, such as urine and blood. Within the cell, propafenone is primarily located in the membrane (predicted from logP).
Propafenone is an aromatic ketone that is 3-(propylamino)propane-1,2-diol in which the hydrogen of the primary hydroxy group is replaced by a 2-(3-phenylpropanoyl)phenyl group. It is a class 1C antiarrhythmic drug with local anesthetic effects, and is used as the hydrochloride salt in the management of supraventricular and ventricular arrhythmias. It has a role as an anti-arrhythmia drug. It is a secondary amino compound, a secondary alcohol and an aromatic ketone. It is a conjugate base of a propafenone(1+).
Brand Name: Vulcanchem
CAS No.: 8002-74-2
VCID: VC20880776
InChI: InChI=1S/C21H27NO3/c1-2-14-22-15-18(23)16-25-21-11-7-6-10-19(21)20(24)13-12-17-8-4-3-5-9-17/h3-11,18,22-23H,2,12-16H2,1H3
SMILES: CCCNCC(COC1=CC=CC=C1C(=O)CCC2=CC=CC=C2)O
Molecular Formula: C21H27NO3
Molecular Weight: 341.4 g/mol

Propafenone

CAS No.: 8002-74-2

Cat. No.: VC20880776

Molecular Formula: C21H27NO3

Molecular Weight: 341.4 g/mol

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Propafenone - 8002-74-2

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Description Paraffin Wax is a low cost petroleum product that contains hydrocarbons with 20-40 carbon atoms. It is mainly used in lubricants, candles and electrical insulations.
Paraffin Wax is a solidified microcrystal that is produced by continuous boiling of residual oils that include iso-alkanes. It is characterized in terms of soft and hard paraffins with a melting point in the range of 45-60°C.
Paraffin wax is a low cost petroleum product that contains hydrocarbons with 20-40 carbon atoms. It is mainly used as lubricant, candles and electrical insulation.
Propafenone is an oral antiarrhythmic agent that has been in wide use for several decades. Long term propafenone therapy is associated with a low rate of serum aminotransferase elevations and therapy rarely can cause a self limited, acute cholestatic liver injury.
Propafenone, also known as rythmol or propafenon hexal, belongs to the class of organic compounds known as linear 1, 3-diarylpropanoids. These are organic compounds with a structure based on a C6-C3-C6 skeleton, where the two benzene rings are not linked together. Propafenone is a drug which is used to prolong the time to recurrence of paroxysmal atrial fibrillation/flutter (paf) associated with disabling symptoms in patients without structural heart disease. also used for the treatment of life-threatening documented ventricular arrhythmias, such as sustained ventricular tachycardia. Propafenone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Propafenone has been detected in multiple biofluids, such as urine and blood. Within the cell, propafenone is primarily located in the membrane (predicted from logP).
Propafenone is an aromatic ketone that is 3-(propylamino)propane-1,2-diol in which the hydrogen of the primary hydroxy group is replaced by a 2-(3-phenylpropanoyl)phenyl group. It is a class 1C antiarrhythmic drug with local anesthetic effects, and is used as the hydrochloride salt in the management of supraventricular and ventricular arrhythmias. It has a role as an anti-arrhythmia drug. It is a secondary amino compound, a secondary alcohol and an aromatic ketone. It is a conjugate base of a propafenone(1+).
CAS No. 8002-74-2
Molecular Formula C21H27NO3
Molecular Weight 341.4 g/mol
IUPAC Name 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-one
Standard InChI InChI=1S/C21H27NO3/c1-2-14-22-15-18(23)16-25-21-11-7-6-10-19(21)20(24)13-12-17-8-4-3-5-9-17/h3-11,18,22-23H,2,12-16H2,1H3
Standard InChI Key JWHAUXFOSRPERK-UHFFFAOYSA-N
SMILES CCCNCC(COC1=CC=CC=C1C(=O)CCC2=CC=CC=C2)O
Canonical SMILES CCCNCC(COC1=CC=CC=C1C(=O)CCC2=CC=CC=C2)O

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